Cas no 1454817-57-2 (N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine)

N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase methodologies. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the α-amino group, enabling selective deprotection under mild basic conditions. The 2-propyn-1-yloxy side-chain modification introduces an alkyne functionality, facilitating click chemistry applications such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for bioconjugation or post-synthetic modifications. This compound is valued for its compatibility with standard Fmoc-based peptide coupling protocols and its role in introducing bioorthogonal handles into peptide structures. It is typically employed in the synthesis of modified peptides for biochemical research, drug discovery, and materials science applications.
N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine structure
1454817-57-2 structure
Product Name:N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine
CAS No:1454817-57-2
MF:C27H23NO5
MW:441.475227594376
CID:5160743
PubChem ID:137628744
Update Time:2025-11-01

N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine
    • (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-yn-1-yloxy)phenyl]propanoic acid
    • L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-(2-propyn-1-yloxy)-
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-(prop-2-yn-1-yloxy)phenyl)propanoic acid
    • 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(3-prop-2-ynoxyphenyl)propanoic acid
    • D74854
    • 1454817-57-2
    • CS-0089283
    • (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-[3-(prop-2-yn-1-yloxy)phenyl]propanoic acid
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(3-prop-2-ynoxyphenyl)propanoic acid
    • Inchi: 1S/C27H23NO5/c1-2-14-32-19-9-7-8-18(15-19)16-25(26(29)30)28-27(31)33-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h1,3-13,15,24-25H,14,16-17H2,(H,28,31)(H,29,30)/t25-/m0/s1
    • InChI Key: NLBOBVFYZGTQJJ-VWLOTQADSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=CC(OCC#C)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

  • Exact Mass: 441.15762283g/mol
  • Monoisotopic Mass: 441.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 707
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 84.9Ų

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Additional information on N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine

N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine: A Key Intermediate in Modern Peptide Synthesis and Therapeutic Development

The compound with the CAS number 1454817-57-2 is a specialized building block in the realm of peptidomimetics and pharmaceutical chemistry. Its systematic name, N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine, highlights its unique structural features that make it invaluable for synthetic applications. This introduction delves into the compound's significance, its role in contemporary research, and its potential implications for future therapeutic advancements.

The N-Fmoc (N-(9-fluorenylmethoxycarbonyl) group) modification at the amino terminus of the peptide chain is a widely adopted strategy in solid-phase peptide synthesis (SPPS). It serves as an protecting group that prevents unwanted side reactions while allowing for sequential addition of amino acids. The incorporation of a propynyl ether side chain at the third position of L-phenylalanine introduces a reactive alkyne moiety, which can be further functionalized through various cross-coupling reactions. This dual functionality makes the compound a versatile tool for constructing complex peptidomimetics, which mimic the biological activity of natural peptides while offering improved pharmacokinetic properties.

In recent years, there has been growing interest in peptidomimetics as alternative therapeutic agents. These molecules often exhibit enhanced stability, reduced immunogenicity, and improved bioavailability compared to their peptide counterparts. The propynyl ether side chain in N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine provides a unique handle for post-synthetic modifications, enabling the creation of constrained peptides that can adopt specific conformations. Such structural constraints are crucial for achieving high affinity and selectivity in target binding, making these peptidomimetics promising candidates for drug development.

One of the most notable applications of this compound is in the synthesis of peptidomimetics targeting protein-protein interactions (PPIs). PPIs play a pivotal role in numerous biological processes, and inhibiting or modulating these interactions has emerged as a viable strategy for treating various diseases, including cancer and inflammation. The alkyne group in N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine allows for site-specific labeling using azide-alkyne cycloaddition (click chemistry), a powerful tool for probing protein interactions and developing novel inhibitors. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds with potent PPI-modulating activity.

Moreover, the compound's utility extends to the development of biomaterials and nanotechnology. Peptidomimetics functionalized with alkyne groups have been used to create bioconjugates with enhanced stability and targeted delivery properties. For instance, these molecules can be coupled to imaging agents or therapeutic payloads via click chemistry, enabling applications in diagnostic imaging and drug delivery systems. The versatility of N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine lies in its ability to bridge organic synthesis with biologically relevant applications, fostering interdisciplinary research across chemistry, biology, and medicine.

The latest advancements in synthetic methodologies have further expanded the scope of this compound. Transition-metal-catalyzed cross-coupling reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), have revolutionized the way peptidomimetics are designed and synthesized. These reactions offer high selectivity, mild conditions, and broad functional group compatibility, making them ideal for constructing complex molecular architectures. By leveraging these techniques, researchers can now access a vast library of peptidomimetics with tailored properties for various therapeutic applications.

The pharmaceutical industry has also recognized the potential of this compound in drug discovery pipelines. Peptidomimetics derived from natural peptides often exhibit improved pharmacokinetic profiles due to their constrained structures and reduced susceptibility to enzymatic degradation. Companies are increasingly investing in peptidomimetic libraries to identify novel drug candidates against challenging targets such as protein kinases and growth factor receptors. The ability to rapidly synthesize and modify peptidomimetics using N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine as a building block has accelerated the pace of drug discovery and development.

In conclusion, N-Fmoc-3-(2-propyn-1-yloxy)-L-phenylalanine (CAS number 1454817-57-2) represents a cornerstone in modern peptide synthesis and therapeutic development. Its unique structural features enable the construction of sophisticated peptidomimetics with applications ranging from drug discovery to biomaterials science. As synthetic methodologies continue to evolve, this compound will remain a valuable asset for researchers seeking to push the boundaries of molecular design and biological function.

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